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Compound of Interest

Compound Name: Strontium malonate

Cat. No.: B3062150 Get Quote

For researchers, scientists, and drug development professionals, the synthesis of high-purity

strontium oxide (SrO) is a critical step in various applications, from the development of

advanced ceramics and catalysts to the formulation of specialized glasses and certain

pharmaceutical compounds. The choice of precursor material significantly impacts the final

properties of the SrO, including its purity, particle size, and reactivity. This guide provides an

objective comparison of two common precursors: strontium malonate and strontium

carbonate, supported by available experimental data.

This analysis delves into the thermal decomposition characteristics of both compounds, offering

insights into their respective advantages and disadvantages in the synthesis of strontium oxide.

While extensive data is available for the well-established strontium carbonate route, this guide

also compiles the existing, albeit more limited, information for strontium malonate to provide a

comprehensive overview for precursor selection.

Quantitative Comparison of Precursors
The selection of a precursor for SrO synthesis is often dictated by factors such as

decomposition temperature, reaction kinetics, and the physical characteristics of the resulting

oxide. The following table summarizes the key quantitative data for strontium malonate and

strontium carbonate based on available literature.
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Property
Strontium Malonate
(Sr(C₃H₂O₄))

Strontium Carbonate
(SrCO₃)

Decomposition Temperature ~335°C[1]

>800°C for initial

decomposition, up to 1200°C

for complete conversion[2][3]

Decomposition Products
SrO, CO₂, organic byproducts

(hypothesized)
SrO, CO₂[2]

Activation Energy of

Decomposition
Data not available 195 kJ/mol[2]

Purity of Resulting SrO Data not available High purity achievable[4]

Particle Size of Resulting SrO Data not available
Nanoparticles can be

synthesized[5][6]

Thermal Decomposition Pathways
The thermal decomposition of these precursors follows distinct pathways, which influences the

required processing conditions and the nature of the final SrO product.
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Strontium Malonate Pathway

Strontium Carbonate Pathway

Sr(C₃H₂O₄) Intermediate(s) 
 (e.g., Strontium Oxalate/Carbonate)

~335°C

SrO

CO₂, Organic Vapors

SrCO₃

SrO

>800°C - 1200°C

CO₂
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Strontium Carbonate (SrCO₃) Powder

High-Temperature Furnace 
 (Muffle or Rotary Kiln)

Calcination 
 (e.g., 1200°C for 45 min in air)

Cooling to Room Temperature

Characterization of SrO 
 (XRD, SEM, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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